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RTI-111-d3 is a deuterated analog of the tropane-based compound RTI-111 (Dichloropane). The "d3"

indicates that three hydrogen atoms in the molecule have been replaced with deuterium, a stable hydrogen

isotope. This modification is common in pharmaceutical research to create internal standards for mass

spectrometry or to modify the metabolic profile of a drug candidate [1] [2].

The table below summarizes its basic chemical information:

Property Description

Product Name RTI-111-d3 [1]

CAS Number Information missing from search results

Chemical Formula C16D3H16Cl2NO2·HCl [2]

Molecular Weight 367.713 g/mol [2]

Related Compound RTI-111 (Dichloropane) [3]

Purity Available at 98% and higher [1]

Pharmacological Profile and Research Applications
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RTI-111 (the non-deuterated parent compound) is a powerful stimulant of the phenyltropane class. It acts as a

serotonin–norepinephrine–dopamine reuptake inhibitor (SNDRI) [3].

The table below outlines its known pharmacological targets and potential research uses based on available

literature:

Aspect Details

Primary
Mechanism

Monoamine reuptake inhibitor [3]

Biological
Targets

Dopamine, Norepinephrine, and Serotonin Transporters [3]

IC50 Values (RTI-
111)

Dopamine transporter (DAT): 0.79 nM; Norepinephrine transporter (NET): 18 nM;
Serotonin transporter (SERT): 3.13 nM [3]

| Key Research Applications | • Study of cocaine receptor binding [1] • Research into drug addiction

mechanisms, diagnosis, and treatment [1] [4] • Investigation of treatments for depression, anorexia, and

neurodegenerative diseases [1] [4] | | Legal Status | Controlled substance [1] [4] [2] |

Experimental Workflow and Signaling

The following diagram outlines the general research workflow for studying RTI-111-d3 and the dopamine

signaling pathway it affects, synthesized from the available information.
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General research workflow for RTI-111-d3 (top) and its complex interaction with the dopamine D3 receptor

signaling pathway (bottom) [5] [3].

Supplier Information

The compound is available for research purposes from several specialized chemical and biological

companies. This list is not exhaustive.
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Supplier Company Name Location

Chemsky (shanghai) International Co., Ltd. China [1]

Santa Cruz Biotechnology Inc. USA/China [1]

Xiamen Research Biotechnology Co., Ltd. China [1]

CymitQuimica Spain [2]

Important Notes and Data Gaps

Information Limitations: The search results lack detailed experimental protocols (e.g., specific cell
lines, animal models, dosing regimens, analytical methods) and comprehensive safety data.

Compound Distinction: Most public pharmacological data (like IC50 values) refers to RTI-111, not
the deuterated RTI-111-d3. The deuterium substitution is primarily intended to create a spectroscopic

marker or to alter pharmacokinetics without significantly changing the core pharmacology [1] [2] [3].
Regulated Substance: RTI-111-d3 is explicitly listed as a controlled substance [1]. Its purchase

and use are strictly limited to authorized research facilities with the proper licenses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Scientific Definition and Core Properties]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1816262#rti-111-d3-scientific-

definition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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